Cas no 2003720-33-8 (3-(2-chloropropyl)oxolane)

• Product Name: 3-(2-chloropropyl)oxolane
• CAS No: 2003720-33-8
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 4633371
• PubChem ID: 137698638
• Update Time: 2025-06-27

3-(2-chloropropyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropropyl)oxolane

• Inchi： 1S/C7H13ClO/c1-6(8)4-7-2-3-9-5-7/h6-7H,2-5H2,1H3
• InChI Key： LKPSOUSQVYHRAX-UHFFFAOYSA-N
• SMILES： O1CCC(CC(Cl)C)C1

Additional information on 3-(2-chloropropyl)oxolane

Professional Introduction to Compound with CAS No. 2003720-33-8 and Product Name 3-(2-chloropropyl)oxolane

3-(2-chloropropyl)oxolane, identified by the Chemical Abstracts Service (CAS) number 2003720-33-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxolane derivative, characterized by its chloropropyl substituent, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of 3-(2-chloropropyl)oxolane make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precision and specificity are paramount.

The compound belongs to the class of heterocyclic ethers, a category known for its broad utility in medicinal chemistry. Oxolanes, or furans with an oxygen atom replaced by a methylene group, are particularly interesting due to their ability to mimic the functionality of more stable heterocycles while maintaining a degree of flexibility. The presence of a chloropropyl group at the 3-position introduces reactivity that can be exploited for further functionalization, making 3-(2-chloropropyl)oxolane a cornerstone in multi-step synthetic pathways.

In recent years, there has been a surge in research focused on developing novel methodologies for constructing complex molecular architectures. 3-(2-chloropropyl)oxolane has emerged as a key intermediate in these efforts, particularly in the synthesis of bioactive scaffolds. Its structural motif allows for facile access to various pharmacophores, which are essential for designing molecules with therapeutic potential. For instance, researchers have leveraged the reactivity of the chloropropyl group to introduce additional functional groups through nucleophilic substitution reactions, thereby generating libraries of compounds for high-throughput screening.

One of the most compelling aspects of 3-(2-chloropropyl)oxolane is its role in the development of new drug candidates. The oxolane ring itself is known to enhance metabolic stability and oral bioavailability, attributes that are highly desirable in drug design. Furthermore, the chloropropyl substituent can serve as a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and lipophilicity. These characteristics have made 3-(2-chloropropyl)oxolane a preferred building block in the quest for novel therapeutics.

Recent advancements in catalytic systems have further expanded the utility of 3-(2-chloropropyl)oxolane. Transition-metal-catalyzed reactions, particularly those involving palladium and copper complexes, have enabled efficient transformations of this compound into more intricate structures. For example, cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions along the molecule, expanding its synthetic potential. These developments underscore the importance of 3-(2-chloropropyl)oxolane as a versatile intermediate in modern synthetic chemistry.

The pharmaceutical industry has also been keenly interested in exploring the pharmacological properties of derivatives derived from 3-(2-chloropropyl)oxolane. By modifying the substituents on the oxolane ring or introducing additional functional groups via the chloropropyl moiety, researchers aim to uncover new mechanisms of action and therapeutic applications. Preclinical studies have begun to reveal promising results, suggesting that compounds derived from this scaffold may exhibit efficacy against a range of diseases.

In addition to its pharmaceutical applications, 3-(2-chloropropyl)oxolane has found utility in materials science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it valuable for developing novel polymers and specialty chemicals. The oxolane ring's stability under various conditions further enhances its appeal as a building block in these fields.

The synthesis of 3-(2-chloropropyl)oxolane itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple purification steps, which can be time-consuming and resource-intensive. However, recent innovations have led to more streamlined synthetic routes that improve yield and reduce waste. These advancements not only make it easier to obtain high-purity samples but also align with growing environmental concerns regarding chemical synthesis.

Looking ahead, the future prospects for 3-(2-chloropropyl)oxolane appear bright and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in both academic and industrial settings. Its versatility as an intermediate makes it indispensable for chemists working on complex molecular architectures, while its potential as a precursor for drug candidates ensures its continued relevance in pharmaceutical research.